Cas no 56824-22-7 (2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride)

• Product Name: 2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride
• CAS No: 56824-22-7
• MF: C₇H₁₅Cl₂N
• MW: 184.106700181961
• MDL: MFCD00012717
• CID: 57025
• PubChem ID: 24848418
• Update Time: 2025-06-13

2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethyl)-1-methylpyrrolidine hydrochloride
• 2-(2-CHLOROETHYL)-1-METHYLPYRROLLDINE HYDROCHLORIDE
• 2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride
• Pyrrolidine,2-(2-chloroethyl)-1-methyl-, hydrochloride (9CI)
• 1-Methyl-2-(2-chloroethyl)pyrrolidinehydrochloride
• 2-(2-Chloroethyl)-N-methylpyrrolidine hydrochloride
• N-Methyl-2-(2-chloroethyl)pyrrolidine hydrochloride

• MDL： MFCD00012717
• Inchi： 1S/C7H14ClN.ClH/c1-9-6-2-3-7(9)4-5-8;/h7H,2-6H2,1H3;1H
• InChI Key： KCQMALZNENFGKK-UHFFFAOYSA-N
• SMILES： ClCCC1CCCN1C.Cl

Computed Properties

• Exact Mass: 183.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 98-102 °C (lit.)
• PSA: 3.24000
• LogP: 2.44940
• Solubility: Not available

2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：QE0175000
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride

Recent Advances in the Application of 2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride (CAS: 56824-22-7) in Chemical Biology and Pharmaceutical Research

2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride (CAS: 56824-22-7) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals targeting the central nervous system (CNS). Recent studies have highlighted its significance in the synthesis of novel compounds with potential therapeutic applications, including antipsychotics, antidepressants, and other neuroactive agents. This research briefing provides an overview of the latest advancements and applications of this compound in chemical biology and pharmaceutical research.

One of the most notable recent developments involves the use of 2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride in the synthesis of selective dopamine receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of D2/D3 receptor antagonists with improved pharmacokinetic profiles. The study reported that derivatives synthesized using this intermediate exhibited enhanced blood-brain barrier penetration and reduced off-target effects, making them promising candidates for the treatment of schizophrenia and other psychotic disorders.

In addition to its applications in CNS drug development, recent research has explored the potential of 56824-22-7 in the synthesis of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the use of this compound as a building block for the creation of quaternary ammonium derivatives with broad-spectrum antibacterial activity. These derivatives showed potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, suggesting potential applications in addressing the growing problem of antibiotic resistance.

The compound's role in asymmetric synthesis has also been a focus of recent investigations. Researchers have developed new catalytic methods utilizing 2-(N-Methyl-2-pyrrolidinyl)ethyl Chloride Hydrochloride as a chiral auxiliary in the synthesis of enantiomerically pure pharmaceutical intermediates. These advancements, published in recent issues of Tetrahedron: Asymmetry, have significant implications for the production of stereoselective drugs with improved efficacy and safety profiles.

Looking forward, the versatility of 56824-22-7 continues to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules for targeted protein degradation, as well as its use in the development of novel radiopharmaceuticals for diagnostic imaging. These emerging applications highlight the compound's enduring relevance in pharmaceutical chemistry and its potential to contribute to next-generation therapeutic strategies.